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Compound of Interest

Compound Name: N-chloroacetyl-1,4-oxazepane
Cat. No.: B8581363
Get Quote
\ J

Executive Summary

N-Chloroacetyl-1,4-oxazepane (IUPAC: 4-(2-chloroacetyl)-1,4-oxazepane) is a specialized
heterocyclic electrophile belonging to the chloroacetamide class. While structurally related to
widely used herbicide safeners (e.g., dichlormid, AD-67) and chloroacetanilide herbicides (e.qg.,
acetochlor), this specific scaffold offers unique physicochemical properties due to the seven-

membered oxazepane ring.

This guide analyzes its potential as a bio-active agrochemical safener and a covalent
pharmacological probe, detailing its synthesis, reactivity profile, and specific mechanisms of
action.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5]
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Property Specification

IUPAC Name 4-(2-chloroacetyl)-1,4-oxazepane
Molecular Formula C7H12CINO2

Molecular Weight 177.63 g/mol

1,4-Oxazepane (7-membered saturated
Core Scaffold
heterocycle)

Reactive Moiety -Chloroacetamide (Electrophilic Warhead)

Predicted LogP ~0.8 - 1.2 (Moderate Lipophilicity)

Soluble in DCM, Chloroform, DMSO, Ethanol;

Solubility o .
limited water solubility.

Synthesis Protocol

The synthesis of N-chloroacetyl-1,4-oxazepane is a classic nucleophilic acyl substitution. The
following protocol is designed for high yield and purity, minimizing hydrolysis of the chloroacetyl

group.

Reagents:

e Substrate: 1,4-Oxazepane (1.0 eq)
¢ Acylating Agent: Chloroacetyl chloride (1.1 eq)[1]
o Base: Triethylamine (EtsN) or Diisopropylethylamine (DIPEA) (1.2 eq)

» Solvent: Dichloromethane (DCM) (Anhydrous)

Step-by-Step Methodology:

e Preparation: Charge a flame-dried round-bottom flask with 1,4-oxazepane and anhydrous
DCM under an inert atmosphere (N2 or Ar). Cool the solution to 0°C using an ice bath.

» Base Addition: Add EtsN dropwise to the stirring solution.
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e Acylation: Dilute chloroacetyl chloride in a small volume of DCM. Add this solution dropwise
to the reaction mixture over 20 minutes, maintaining the temperature below 5°C to prevent
polymerization or side reactions.

o Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 2—4 hours.
Monitor progress via TLC (Mobile phase: 30% EtOAc/Hexanes).

o Workup: Quench with cold water. Wash the organic layer with 1M HCI (to remove unreacted
amine), followed by saturated NaHCOs (to remove acid byproducts) and brine.

 Purification: Dry over anhydrous Na=SOs, filter, and concentrate in vacuo. If necessary, purify
via silica gel column chromatography.
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Figure 1: Synthetic pathway for N-chloroacetyl-1,4-oxazepane via nucleophilic acyl
substitution.

Biological Activity A: Herbicide Safener Potential[1]
[2][7][8]

The most authoritative application for N-chloroacetyl-1,4-oxazepane lies in agricultural
chemistry. It is structurally analogous to commercial dichloroacetamide safeners (e.g.,
Dichlormid, Benoxacor).

Mechanism of Action: GST Induction

Herbicide safeners protect monocot crops (like maize/corn) from chloroacetanilide herbicides
(e.g., Metolachlor) by accelerating detoxification.
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» Signaling: The N-chloroacetyl group acts as a "soft" electrophile. Upon entering the plant
cell, it likely alkylates specific cysteine residues on sensor proteins (possibly Keapl
homologs or similar redox sensors).

o Gene Activation: This alkylation triggers a signaling cascade that upregulates the expression
of Glutathione S-Transferases (GSTs) and Cytochrome P450 monooxygenases.

o Detoxification: The induced GSTs rapidly conjugate glutathione (GSH) to the herbicide,
rendering it non-toxic to the crop. The weed, lacking this induced response, dies.

Why 1,4-Oxazepane? The 7-membered ring provides distinct steric bulk and lipophilicity
compared to the 5-membered oxazolidine rings in safeners like AD-67. This may alter the
selectivity window, potentially offering better protection for specific crop varieties (e.g., sorghum
VS. maize).

Safener Signaling Pathway
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Figure 2: Proposed mechanism of herbicide safening via GST induction.

Biological Activity B: Covalent Pharmacological
Probe
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In drug discovery, N-chloroacetyl-1,4-oxazepane serves as a Covalent Fragment or Warhead.
Target Reactivity: Cysteine Proteases & Kinases
The

-chloroacetamide moiety is a classic "warhead" for covalent inhibition. It reacts specifically with
nucleophilic cysteine thiols via an S_N2 mechanism.

o Application: Activity-Based Protein Profiling (ABPP). Researchers use this molecule to "fish"
for reactive cysteines in the proteome. The oxazepane ring acts as the "selectivity filter,"
directing the warhead to specific binding pockets that accommodate 7-membered rings.

» Potential Targets:

o Deubiquitinases (DUBSs): Often possess catalytic cysteines accessible to
chloroacetamides.

o Kinases: Cysteines located in the solvent-exposed front of the ATP binding pocket.

Experimental Validation: Ellman’'s Reagent Assay

To verify the reactivity of N-chloroacetyl-1,4-oxazepane before biological application, use a
thiol-depletion assay.

¢ Incubate the compound with excess Glutathione (GSH) or Cysteine in buffer (pH 7.4).
o After a set time (e.g., 30 min), add Ellman's Reagent (DTNB).

e Result: Reduced absorbance at 412 nm (compared to control) confirms the compound
successfully alkylated the thiol.

Safety & Toxicology Profile
Warning: As a chloroacetamide, this compound is a potent alkylating agent.

o Skin Sensitization: High risk. Chloroacetamides are known sensitizers (Murine Local Lymph
Node Assay - LLNA positive). They haptenize skin proteins.
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» Handling: Must be handled in a fume hood with nitrile gloves.

o Environmental: Potential aquatic toxicity; prevent release into water systems (analogous to
Acetochlor).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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